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Introduction

Potassium dicyanocuprate(l), with the chemical formula KCu(CN)z, is an inorganic coordination
compound widely recognized for its application in organic synthesis as a cyanating agent.[1] It
serves as a key reagent in reactions such as the Rosenmund-von Braun reaction, which
facilitates the conversion of aryl halides into valuable aryl nitriles.[1] Aryl nitriles are pivotal
intermediates in the synthesis of pharmaceuticals, agrochemicals, and functional materials, as
the cyano group can be readily transformed into other functional groups like carboxylic acids,
amines, and amides.

While historically significant, the use of KCu(CN)z and other simple alkali cyanides has been
increasingly superseded by modern, safer cyanating agents due to the extreme toxicity of
cyanide salts.[2][3][4] Contemporary methods often employ palladium or nickel catalysts with
less toxic cyanide sources like potassium hexacyanoferrate(ll) (Ka[Fe(CN)s]) or zinc cyanide
(Zn(CN)z2), which offer milder reaction conditions and improved safety profiles.[2][5][6][7][8]

This document provides a detailed overview of KCu(CN)z, its properties, a general protocol for
its use in cyanation reactions, and a comparative analysis with modern alternatives to guide
researchers in making informed decisions.

Reagent Overview and Properties
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KCu(CN):z is a white, crystalline solid formed by the dissolution of cuprous cyanide (CuCN) in
an aqueous solution of potassium cyanide (KCN).[1] In this complex, a central copper(l) ion is
coordinated by two cyanide ligands, forming the dicyanocuprate(l) anion, [Cu(CN)z]~.[1]

Table 1: Physical and Chemical Properties of KCu(CN)2

Property Value

Chemical Formula KCu(CN)2[1][9]

IUPAC Name Potassium dicyanocuprate(I)[1]

Synonyms Potassium. copper(l) cyanide, Potassium
cuprocyanide[1][10]

CAS Number 13682-73-0[1]

Molar Mass 154.68 g/mol [10]

Appearance White crystalline solid[9][10]

Solubility Readily soluble in water[11]

Application in Cyanation of Aryl Halides
(Rosenmund-von Braun Reaction)

The primary application of KCu(CN): is in the nucleophilic substitution of halides (typically
bromides or iodides) on an aromatic ring. This classic transformation requires high
temperatures and is generally performed in a high-boiling polar aprotic solvent like DMF, DMAc,
or NMP.

Logical Relationship: The Role of KCu(CN)z in Synthesis
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[1. Assemble dry glassware]

under Nitrogen atmosphere

2. Add Aryl Bromide,
KCN, and Cul.
G. Add anhydrous DMF]

4. Heat to 150°C.
Monitor reaction.

Reaction
omplete

[5. Cool to room temp]

6. Quench with FeCls soln.
Extract with Toluene.

7. Filter through Celite®.
Wash organic layers.

8. Dry, concentrate, and
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End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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